Cas no 885272-74-2 (Imidazo[1,2-a]pyridine-3-acetonitrile,2-(4-methylphenyl)-)

• Product Name: Imidazo[1,2-a]pyridine-3-acetonitrile,2-(4-methylphenyl)-
• CAS No: 885272-74-2
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• MDL: MFCD04114698
• CID: 710936
• PubChem ID: 39133871
• Update Time: 2025-05-21

Imidazo[1,2-a]pyridine-3-acetonitrile,2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-acetonitrile,2-(4-methylphenyl)-
• (2-P-TOLYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ACETONITRILE
• (2-P-TOLYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)ACETONITRILE,
• 2-(2-(p-Tolyl)imidazo[1,2-a]pyridin-3-yl)acetonitrile
• 2-(4-Methylphenyl)imidazo[1,2-a]pyridine-3-acetonitrile
• SCHEMBL8091720
• DTXSID201206380
• 885272-74-2
• 2-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetonitrile

• MDL： MFCD04114698
• Inchi： 1S/C16H13N3/c1-12-5-7-13(8-6-12)16-14(9-10-17)19-11-3-2-4-15(19)18-16/h2-8,11H,9H2,1H3
• InChI Key： KFXYMUPAEISGJX-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(C1C=CC(C)=CC=1)=C2CC#N

Computed Properties

• Exact Mass: 247.11100
• Monoisotopic Mass: 247.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.09000
• LogP: 3.37578

Additional information on Imidazo[1,2-a]pyridine-3-acetonitrile,2-(4-methylphenyl)-

Imidazo[1,2-a]pyridine-3-acetonitrile, 2-(4-methylphenyl)-: A Comprehensive Overview

Imidazo[1,2-a]pyridine-3-acetonitrile, 2-(4-methylphenyl)- (CAS No. 885272-74-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the imidazopyridine family, which is known for its unique structural properties and versatile applications. The imidazo[1,2-a]pyridine core of this molecule is a fused bicyclic system that combines the characteristics of imidazole and pyridine rings, offering a platform for diverse chemical modifications.

The 4-methylphenyl substituent attached to the imidazo[1,2-a]pyridine core introduces additional electronic and steric effects, enhancing the compound's stability and reactivity. Recent studies have demonstrated that this substitution pattern significantly influences the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery. For instance, researchers have explored its potential as a kinase inhibitor, leveraging its ability to form hydrogen bonds and π-π interactions with target proteins.

From a synthetic perspective, the preparation of Imidazo[1,2-a]pyridine-3-acetonitrile, 2-(4-methylphenyl)- involves a multi-step process that typically begins with the formation of the imidazo[1,2-a]pyridine skeleton. This is often achieved through cyclization reactions involving appropriate precursors such as o-aminobenzonitriles or their derivatives. The subsequent introduction of the 4-methylphenyl group is carried out via nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions optimized by researchers.

The physical and chemical properties of this compound are critical to its applications. Its molecular weight is approximately 305 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions. Additionally, its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of Imidazo[1,2-a]pyridine-3-acetonitrile, 2-(4-methylphenyl)-. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity patterns. These studies suggest that the compound's electron-deficient nature makes it an effective π-electron acceptor, a property that is highly desirable in donor-acceptor systems used in organic electronics.

In terms of biological activity, this compound has shown promise as a modulator of ion channels and receptors. Preclinical studies have demonstrated its ability to inhibit voltage-gated sodium channels (Nav), which are implicated in various pathological conditions such as epilepsy and chronic pain. The selectivity profile of this compound has been optimized through iterative synthesis and biological testing, highlighting its potential as a lead molecule for drug development.

Furthermore, Imidazo[1,2-a]pyridine-3-acetonitrile, 2-(4-methylphenyl)- has been investigated for its role in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π-stacking has been exploited to create novel materials with tailored properties. For example, researchers have reported the formation of ordered nanostructures using this compound as a building block.

The environmental impact and sustainability aspects of this compound are also under scrutiny. Studies on its biodegradation pathways have revealed that it undergoes microbial transformation under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is required to fully understand its environmental fate and toxicity profile.

In conclusion,Imidazo[1,a]-pyridine derivatives like CAS No. 885272-74-2 represent an exciting class of compounds with diverse applications across multiple disciplines. As research continues to uncover their potential uses in drug discovery and materials science, they are poised to play a pivotal role in advancing modern technologies while addressing pressing challenges in healthcare and sustainability.